3-Bromo-4-[(2-chlorobenzyl)oxy]-5-methoxybenzoic acid

• IUPAC Name: 3-bromo-4-[(2-chlorophenyl)methoxy]-5-methoxybenzoic acid
• InChI: InChI=1S/C15H12BrClO4/c1-20-13-7-10(15(18)19)6-11(16)14(13)21-8-9-4-2-3-5-12(9)17/h2-7H,8H2,1H3,(H,18,19)
• InChI Key: KBTQOTLUTNPDNE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1)C(=O)O)Br)OCC2=CC=CC=C2Cl
• Molecular Formula: C15H12BrClO4
• Molecular Weight: 371.61 g/mol

Description

“3-Bromo-4-[(2-chlorobenzyl)oxy]-5-methoxybenzoic acid” is a complex organic compound. It has a molecular formula of C15H12BrClO4. The compound is related to other compounds such as 3-Bromo-2-(4 -chlorobenzyloxy)phenylboronic acid and 5-Bromo-2-[(4-chlorobenzyl)oxy]benzoic acid.

Molecular Structure Analysis

The molecular structure of “3-Bromo-4-[(2-chlorobenzyl)oxy]-5-methoxybenzoic acid” is characterized by the presence of bromine, chlorine, oxygen, and carbon atoms. The exact structure would require more specific information or computational chemistry analysis.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Targeted Cancer Therapies : Researchers explore the potential of this compound as a building block for designing novel anticancer agents. .

Safety and Hazards

Safety information for “3-Bromo-4-[(2-chlorobenzyl)oxy]-5-methoxybenzoic acid” suggests avoiding contact with skin and eyes, and avoiding formation of dust and aerosols. It’s also recommended to provide appropriate exhaust ventilation at places where dust is formed.

Mechanism of Action

Mode of Action

It’s known that benzylic compounds can undergo free radical reactions . In such reactions, a radical species interacts with the compound, leading to changes in its structure and properties .

Biochemical Pathways

Benzylic compounds are known to participate in various biochemical reactions, including oxidation . These reactions can lead to changes in downstream biochemical pathways.

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of the compound .